
Diethyl Allylmalonate: A Technical Guide to Safe
Handling and Emergency Procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl allylmalonate

Cat. No.: B1584534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

diethyl allylmalonate (CAS No. 2049-80-1). The following sections detail the known hazards,

personal protective equipment protocols, emergency procedures, and disposal guidelines to

ensure the safe use of this compound in a laboratory setting.

Hazard Identification and Classification
Diethyl allylmalonate is classified as a hazardous chemical. It is a combustible liquid that can

cause skin and serious eye irritation. It may also cause respiratory irritation.

GHS Hazard Statements:

H227: Combustible liquid[1]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of diethyl allylmalonate is provided in

the table below.

Property Value

Molecular Formula C₁₀H₁₆O₄

Molecular Weight 200.23 g/mol [2]

Appearance Clear, colorless liquid

Odor Odorless

Boiling Point 222 - 223 °C / 431.6 - 433.4 °F @ 760 mmHg

Flash Point 92 °C / 197.6 °F

Specific Gravity 1.010

Toxicological Data
The toxicological properties of diethyl allylmalonate have not been fully investigated.[3] As

such, specific quantitative data such as LD50 and LC50 values are not available. It is crucial to

handle this substance with care, assuming it may have uncharacterized toxicological effects.

Metric Value

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Occupational Exposure Limits
Currently, there are no established occupational exposure limits for diethyl allylmalonate by

regulatory bodies.[2]

Safe Handling and Storage
5.1. Engineering Controls:
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Use only in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible and in close proximity to

the workstation.[4]

5.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a NIOSH or European Standard EN 149 approved respirator.[3]

5.3. Handling Procedures:

Wash hands and any exposed skin thoroughly after handling.

Avoid breathing mist, vapors, or spray.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Ground and bond containers when transferring material to prevent static discharges.[3]

5.4. Storage Conditions:

Store in a well-ventilated place.

Keep the container tightly closed.

Store in a cool, dry place away from incompatible materials such as acids, bases, and

reducing agents.

Emergency Procedures
6.1. First Aid Measures:
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In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

In case of skin contact: Wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

If swallowed: Clean mouth with water and get medical attention.[5]

6.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam.

Specific Hazards: The material is a combustible liquid and may explode when heated.[2]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.

Spill and Waste Disposal Protocols
7.1. Experimental Protocol for Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated, using fume hoods to draw vapors away.

Don Personal Protective Equipment (PPE): Before approaching the spill, don the appropriate

PPE, including chemical-resistant gloves, safety goggles, and a lab coat. If the spill is large

or in a poorly ventilated area, a respirator may be necessary.

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent

material such as sand, vermiculite, or a commercial sorbent.

Absorb the Material: Gently cover and absorb the spilled liquid with the absorbent material,

working from the outside in to prevent splashing.
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Collect the Waste: Carefully scoop up the absorbed material and place it into a suitable,

labeled, and sealable container for hazardous waste.

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Waste: Dispose of the container with the absorbed material and any

contaminated PPE as hazardous waste according to local, state, and federal regulations.

7.2. Waste Disposal:

Dispose of contents and container to an approved waste disposal plant. Do not allow the

chemical to enter drains.[6]

Logical Workflow for Handling a Diethyl
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Caption: Workflow for handling a diethyl allylmalonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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